Cas no 59157-76-5 (4H-1-Benzopyran-4-one, 8-methoxy-)

• Product Name: 4H-1-Benzopyran-4-one, 8-methoxy-
• CAS No: 59157-76-5
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 838211
• PubChem ID: 847718
• Update Time: 2025-05-20

4H-1-Benzopyran-4-one, 8-methoxy- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 8-methoxy-
• 8-methoxychromen-4-one
• CS-0367519
• 59157-76-5
• HMS3315I18
• HMS2171J12
• CHEMBL1479583
• 8-methoxy-4H-chromen-4-one
• SCHEMBL10638399
• AO-079/15259035
• DTXSID20357220
• 8-methoxy-4-benzopyranone
• MLS000538202
• VLJQPDYLWJQNII-UHFFFAOYSA-N
• SMR000161158

• Inchi： 1S/C10H8O3/c1-12-9-4-2-3-7-8(11)5-6-13-10(7)9/h2-6H,1H3
• InChI Key： VLJQPDYLWJQNII-UHFFFAOYSA-N
• SMILES： O1C=CC(C2C=CC=C(C1=2)OC)=O

Computed Properties

• Exact Mass: 176.047344113g/mol
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.5Ų

Additional information on 4H-1-Benzopyran-4-one, 8-methoxy-

4H-1-Benzopyran-4-one, 8-methoxy

The compound 4H-1-Benzopyran-4-one, 8-methoxy (CAS No. 59157-76-5) is a fascinating organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzopyran derivatives, which are known for their diverse biological activities and structural versatility. The benzopyran framework consists of a benzene ring fused to a pyran ring, with the ketone group located at the 4-position. The 8-methoxy substituent adds further complexity and functionality to the molecule, making it a subject of interest for researchers worldwide.

Recent studies have highlighted the importance of benzopyran derivatives in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The 8-methoxy group in this compound plays a crucial role in modulating its pharmacokinetic properties and bioavailability. Researchers have explored the synthesis of this compound through various routes, including condensation reactions and oxidative coupling, to optimize its yield and purity.

One of the most promising applications of 4H-1-Benzopyran-4-one, 8-methoxy lies in its potential as a lead compound for developing novel therapeutic agents. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be a valuable candidate for treating inflammatory diseases like arthritis and cardiovascular disorders.

In addition to its pharmacological applications, 4H-1-Benzopyran-4-one, 8-methoxy has also been studied for its photophysical properties. The presence of the benzopyran core enables the molecule to exhibit strong fluorescence under UV light, making it a potential candidate for use in sensors and imaging agents. Recent advancements in fluorescence-based sensing have further underscored the importance of such compounds in diagnostic technologies.

The synthesis of 4H-1-Benzopyran-4-one, 8-methoxy involves a series of well-defined steps that ensure high purity and structural integrity. One common approach is the condensation of aromatic aldehydes with β-keto esters in the presence of an acid catalyst. This method not only facilitates the formation of the benzopyran ring but also allows for precise control over the substitution pattern on the aromatic ring.

Another area where this compound has garnered significant attention is its role as a precursor for more complex molecular architectures. By introducing additional functional groups or modifying existing ones, researchers can tailor the properties of 4H-1-Benzopyran-4-one, 8-methoxy to suit specific applications. For instance, the introduction of electron-withdrawing groups has been shown to enhance its stability and reactivity under physiological conditions.

From an environmental perspective, understanding the degradation pathways of 4H-1-Benzopyran-4-one, 8-methoxy is crucial for assessing its safety and sustainability. Studies have revealed that the compound undergoes hydrolytic cleavage under alkaline conditions, leading to the formation of less complex byproducts. This information is vital for designing eco-friendly synthetic routes and ensuring minimal environmental impact.

In conclusion, 4H-1-Benzopyran-4-one, 8-methoxy (CAS No. 59157-76-5) stands out as a versatile and multifaceted compound with immense potential across various scientific disciplines. Its unique structural features, coupled with recent advancements in synthetic methodologies and pharmacological research, position it as a key player in future innovations within chemistry and medicine.